Cas no 909119-73-9 (4-Iodo-1-methoxy-2-(pentyloxy)benzene)

• Product Name: 4-Iodo-1-methoxy-2-(pentyloxy)benzene
• CAS No: 909119-73-9
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 69439
• PubChem ID: 29919231
• Update Time: 2025-04-18

4-Iodo-1-methoxy-2-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-methoxy-2-(pentyloxy)benzene
• 4-iodo-1-methoxy-2-pentoxybenzene
• 2-pentyloxy-5-iodoanisole
• 2-(Pentyloxy)-4-iodoanisole
• DTXSID40652027
• 909119-73-9

• Inchi： 1S/C12H17IO2/c1-3-4-5-8-15-12-9-10(13)6-7-11(12)14-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： ZQBWSCPXIKDJND-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OCCCCC)OC

Computed Properties

• Exact Mass: 320.02700
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Refractive Index: 1.542
• PSA: 18.46000
• LogP: 3.86880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles